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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056 Get Quote

Essential Safety and Handling Guide for 2-Chloro-4-
fluorophenylacetonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-4-
fluorophenylacetonitrile. Adherence to these protocols is vital for ensuring laboratory safety

and minimizing exposure to this hazardous compound.

Chemical Identifier and Properties

Property Value Reference

CAS Number 75279-56-0 [1][2]

Molecular Formula C8H5ClFN [1][2]

Molecular Weight 169.58 g/mol [1][2]

Appearance Yellow-like crystals [2]

Melting Point 67-69 °C [2]

Boiling Point 253.2 ± 25.0 °C [2]

Flash Point 108 °C / 226.4 °F [3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1362056?utm_src=pdf-interest
https://www.benchchem.com/product/b1362056?utm_src=pdf-body
https://www.benchchem.com/product/b1362056?utm_src=pdf-body
https://www.benchchem.com/product/b1362056?utm_src=pdf-body
https://www.benchchem.com/product/b1362056?utm_src=pdf-body
https://www.fishersci.ca/shop/products/2-chloro-4-fluorophenylacetonitrile-97-thermo-scientific/p-7026861
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.fishersci.ca/shop/products/2-chloro-4-fluorophenylacetonitrile-97-thermo-scientific/p-7026861
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.fishersci.ca/shop/products/2-chloro-4-fluorophenylacetonitrile-97-thermo-scientific/p-7026861
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.chembk.com/en/chem/2-Chloro-4-fluorophenylacetonitrile
https://www.fishersci.com/store/msds?partNumber=AC146721000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-4-fluorophenylacetonitrile is classified as a hazardous substance. It is fatal if

swallowed, toxic in contact with skin, causes skin and serious eye irritation, and is toxic if

inhaled.[4][5] Strict adherence to PPE guidelines is mandatory.

Minimum PPE Requirements

Protection Type Recommended Equipment Rationale

Eye and Face
Chemical safety goggles and a

face shield.

Protects against splashes and

dust. Conforms to OSHA 29

CFR 1910.133 or European

Standard EN166.[3][6][7]

Skin

Chemical-resistant nitrile

gloves (double gloving

recommended) and a flame-

retardant lab coat or apron.

Provides a barrier against skin

contact and absorption.[7][8][9]

Respiratory

All handling must occur in a

certified chemical fume hood. If

a fume hood is not available or

if exposure limits are

exceeded, a NIOSH/MSHA-

approved respirator is

required.[3][6][9][10]

Prevents inhalation of toxic

dust or vapors.[9]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[7]

Procedural Workflow for Handling
The following diagram outlines the essential steps for safely handling 2-Chloro-4-
fluorophenylacetonitrile from receipt to disposal.
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1. Preparation Phase

2. Handling & Use Phase

3. Disposal Phase

Designate & Prepare
Handling Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower)

Inspect PPE
for Integrity

Prepare Labeled
Hazardous Waste

Containers

Don All Required PPE

Handle Chemical
in Fume Hood

Keep Container Sealed
When Not in Use

Clean Work Area
After Use

Segregate Halogenated
Waste

Dispose of Liquid Waste
in Labeled Container

Dispose of Contaminated
Solid Waste

Decontaminate or Dispose
of PPE

Request Pickup by
EHS

Click to download full resolution via product page

Caption: Workflow for handling 2-Chloro-4-fluorophenylacetonitrile.
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Experimental Protocols: Step-by-Step Guidance
1. Preparation and Handling

Area Preparation: Before handling, ensure a designated area within a certified chemical

fume hood is clean and free of clutter. Verify that a safety shower and eyewash station are

accessible within a 10-second travel time.[9]

PPE Inspection: Carefully inspect all required PPE for any signs of damage or wear and

replace if necessary.[7]

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Chemical Handling: Conduct all manipulations of 2-Chloro-4-fluorophenylacetonitrile
inside the fume hood to minimize inhalation risk.[8][9][11] Avoid all personal contact with the

substance.[11]

General Practices: Do not eat, drink, or smoke in the laboratory area.[3][11] Keep the

container tightly sealed when not in use.[11] Always wash hands thoroughly with soap and

water after handling is complete.[6][11]

2. Storage Plan

Container: Store the chemical in its original, tightly sealed container.[11]

Location: Keep in a cool, dry, and well-ventilated area.[3][6][11]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, and bases.[3][6]

Inspection: Regularly check containers for any physical damage or leaks.[11]

3. Spill Management Protocol

Evacuation: In case of a spill, immediately alert personnel in the vicinity and evacuate the

area if necessary.
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Control: If safe to do so, stop the leak or spill at the source.

Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite

to contain the substance.[3][11]

Cleanup: Carefully collect the absorbed material and place it into a suitable, clearly labeled

container for hazardous waste disposal.[3][11] Do not allow the spillage to enter drains or

water courses.[11]

Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective

clothing before reuse.[11]

4. Disposal Plan

Regulatory Compliance: All waste containing 2-Chloro-4-fluorophenylacetonitrile must be

treated as hazardous waste and disposed of in accordance with all local, state, and federal

regulations.[9]

Waste Segregation: Collect and segregate halogenated organic waste from other waste

streams.[9]

Containerization:

Liquid Waste: Collect all liquid waste, including the first rinse of any empty containers, in a

designated, labeled hazardous waste container.[12]

Solid Waste: Place contaminated solid waste (e.g., absorbent materials, gloves, weigh

paper) in a separate, clearly labeled container for solid hazardous waste.[13]

Container Disposal: An empty container must be rinsed three times with a suitable solvent;

the rinsate must be collected as hazardous waste.[12] After thorough rinsing and drying, the

container can be disposed of.

Pickup: Store sealed waste containers in a designated satellite accumulation area and

arrange for pickup by your institution's Environmental Health and Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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